Cas no 1119459-44-7 (1-tert-butyl-5-ethyl-1H-pyrazole-4-carboxylic acid)

1-tert-Butyl-5-ethyl-1H-pyrazole-4-carboxylic acid is a pyrazole-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its tert-butyl and ethyl substituents enhance steric and electronic properties, making it a versatile intermediate for synthesizing more complex heterocyclic compounds. The carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, and other derivatives. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its rigid pyrazole core, which can improve binding affinity and metabolic stability. High purity and well-defined structural characteristics ensure reproducibility in research applications.

1-tert-butyl-5-ethyl-1H-pyrazole-4-carboxylic acid structure

1119459-44-7 structure

Product Name:1-tert-butyl-5-ethyl-1H-pyrazole-4-carboxylic acid

CAS No:1119459-44-7

MF:C₁₀H₁₆N₂O₂

MW:196.246242523193

CID:4572233

Update Time:2025-06-07

1-tert-butyl-5-ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-tert-Butyl-5-ethyl-1H-pyrazole-4-carboxylic Acid
- 1H-Pyrazole-4-carboxylic acid, 1-(1,1-dimethylethyl)-5-ethyl-
- 1-tert-butyl-5-ethyl-1H-pyrazole-4-carboxylic acid
- Inchi： 1S/C10H16N2O2/c1-5-8-7(9(13)14)6-11-12(8)10(2,3)4/h6H,5H2,1-4H3,(H,13,14)
- InChI Key： NVUFDOWITAILGS-UHFFFAOYSA-N
- SMILES： N1(C(C)(C)C)C(CC)=C(C(O)=O)C=N1

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: 133-135 °C
Boiling Point: 319.4±22.0 °C at 760 mmHg
Flash Point: 146.9±22.3 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-tert-butyl-5-ethyl-1H-pyrazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-tert-butyl-5-ethyl-1H-pyrazole-4-carboxylic acid Pricemore >>

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